5-Fluoro-3-methoxypyridin-2-amine

• IUPAC Name: 5-fluoro-3-methoxypyridin-2-amine
• InChI: InChI=1S/C6H7FN2O/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3,(H2,8,9)
• InChI Key: HDEPDCIKNFFYSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC(=C1)F)N
• Molecular Formula: C6H7FN2O
• Molecular Weight: 142.13 g/mol
• CAS No.: 1097264-90-8

Description

5-Fluoro-3-methoxypyridin-2-amine (5F3MPA) is a novel compound with a wide range of potential applications in the field of medicinal chemistry. It is a fluorinated derivative of the pyridine ring system, which is a common structural motif in many natural products and pharmaceuticals. 5F3MPA has been studied extensively due to its unique properties, such as its ability to interact with a variety of biomolecules and its low toxicity. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of 5F3MPA.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

• Research by Nesnow and Heidelberger (1973, 1975) focused on synthesizing pyridine nucleosides related to 5-fluorouracil and 5-fluorocytosine from 5-Fluoro-2-methoxypyridine. These studies contribute to understanding the structure-activity relationships in medicinal chemistry, particularly in the context of potential anticancer agents (Nesnow & Heidelberger, 1973), (Nesnow & Heidelberger, 1975).

Chemoselective Amination

• Stroup, Szklennik, Forster, and Serrano-Wu (2007) described the chemoselective functionalization of related compounds, demonstrating the importance of selective substitution in chemical synthesis, which is critical in the development of pharmaceuticals and other complex organic molecules (Stroup et al., 2007).

Development of Antitumor Agents

• Tsuzuki, Tomita, Shibamori, Sato, Kashimoto, and Chiba (2004) investigated novel compounds by modifying the C-6 position of the fluorine atom in addition to the C-5 and C-7 positions, contributing to the search for effective antitumor agents (Tsuzuki et al., 2004).

Nucleophilic Displacement Reactions in Aromatic Systems

• Brewis, Chapman, Paine, Shorter, and Wright (1974) studied the kinetics of reactions involving substituted α-halogenopyridines, contributing to the broader understanding of nucleophilic substitution reactions in organic chemistry (Brewis et al., 1974).

Catalyst-Free Amination

• Abel, Grigorova, Averin, Maloshitskaya, Popov, Butov, Savelyev, Orlinson, Novakov, and Beletskaya (2015) explored catalyst-free reactions of related fluoropyridines, emphasizing the significance of developing more efficient and environmentally friendly chemical synthesis processes (Abel et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and the signal word "Warning". Hazard statements associated with it include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).